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Compound of Interest

Compound Name: Diethoxyacetonitrile

Cat. No.: B056917 Get Quote

Technical Support Center: Diethoxyacetonitrile
This guide provides essential safety and handling information for researchers, scientists, and

drug development professionals working with Diethoxyacetonitrile.

Physical and Chemical Properties
For easy reference, the key quantitative data for Diethoxyacetonitrile is summarized in the

table below.
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Property Value Citations

Molecular Formula (C₂H₅O)₂CHCN [1][2]

Molecular Weight 129.16 g/mol [1][2]

Appearance Liquid [1][2]

Boiling Point 167.7 °C at 773 mmHg [1][2][3]

Melting Point -19 to -18 °C [1][2][3]

Density 0.929 g/mL at 25 °C [1][2][3]

Flash Point 49 °C (120.2 °F) - closed cup [1][2]

Refractive Index n20/D 1.4 [1][2][3]

CAS Number 6136-93-2 [1][2]

Frequently Asked Questions (FAQs) and
Troubleshooting
This section addresses common questions and potential issues encountered during

experiments involving Diethoxyacetonitrile.

Handling and Storage
Q1: What are the primary hazards associated with Diethoxyacetonitrile?

A1: Diethoxyacetonitrile is a flammable liquid and is harmful if swallowed, in contact with skin,

or if inhaled.[1][4] It can also cause serious eye irritation. It is classified as a flammable liquid,

Category 3, and has acute toxicity, Category 4 (oral, dermal, and inhalation).[1][2]

Q2: How should I properly store Diethoxyacetonitrile in the lab?

A2: Store the container tightly closed in a dry, cool, and well-ventilated place.[5] It should be

kept away from heat, sparks, open flames, and other ignition sources. The storage class code

is 3 for flammable liquids.[1][2]

Q3: Are there any specific atmospheric conditions to consider when handling this chemical?

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://www.sigmaaldrich.com/JP/ja/product/aldrich/370460
https://www.sigmaaldrich.com/TW/zh/product/aldrich/370460
https://www.sigmaaldrich.com/JP/ja/product/aldrich/370460
https://www.sigmaaldrich.com/TW/zh/product/aldrich/370460
https://www.sigmaaldrich.com/JP/ja/product/aldrich/370460
https://www.sigmaaldrich.com/TW/zh/product/aldrich/370460
https://www.sigmaaldrich.com/JP/ja/product/aldrich/370460
https://www.sigmaaldrich.com/TW/zh/product/aldrich/370460
https://www.scientificlabs.com/en/product/nitrogen-compounds/370460-25g
https://www.sigmaaldrich.com/JP/ja/product/aldrich/370460
https://www.sigmaaldrich.com/TW/zh/product/aldrich/370460
https://www.scientificlabs.com/en/product/nitrogen-compounds/370460-25g
https://www.sigmaaldrich.com/JP/ja/product/aldrich/370460
https://www.sigmaaldrich.com/TW/zh/product/aldrich/370460
https://www.scientificlabs.com/en/product/nitrogen-compounds/370460-25g
https://www.sigmaaldrich.com/JP/ja/product/aldrich/370460
https://www.sigmaaldrich.com/TW/zh/product/aldrich/370460
https://www.sigmaaldrich.com/JP/ja/product/aldrich/370460
https://www.sigmaaldrich.com/TW/zh/product/aldrich/370460
https://www.scientificlabs.com/en/product/nitrogen-compounds/370460-25g
https://www.sigmaaldrich.com/JP/ja/product/aldrich/370460
https://www.sigmaaldrich.com/TW/zh/product/aldrich/370460
https://www.benchchem.com/product/b056917?utm_src=pdf-body
https://www.benchchem.com/product/b056917?utm_src=pdf-body
https://www.benchchem.com/product/b056917?utm_src=pdf-body
https://www.sigmaaldrich.com/JP/ja/product/aldrich/370460
http://www.ichemical.com/products/6136-93-2.html
https://www.sigmaaldrich.com/JP/ja/product/aldrich/370460
https://www.sigmaaldrich.com/TW/zh/product/aldrich/370460
https://www.benchchem.com/product/b056917?utm_src=pdf-body
https://www.echemi.com/sds/2-ethoxyacetonitrile-pd180914137079.html
https://www.sigmaaldrich.com/JP/ja/product/aldrich/370460
https://www.sigmaaldrich.com/TW/zh/product/aldrich/370460
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b056917?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A3: Yes, work under a fume hood to avoid inhalation of vapor or mist. Vapors are heavier than

air and may spread along floors, and can form explosive mixtures with air at ambient

temperatures. Take precautionary measures against static discharge.

Personal Protective Equipment (PPE)
Q4: What is the mandatory PPE when working with Diethoxyacetonitrile?

A4: The following PPE is required:

Eye/Face Protection: Wear safety goggles with side-shields or a face shield.[2][5]

Hand Protection: Use chemical-resistant gloves. Inspect gloves prior to use.[1]

Skin and Body Protection: Wear a lab coat or other impervious clothing to prevent skin

contact.[5][6]

Respiratory Protection: If vapors or aerosols are generated, use a suitable respirator. A type

ABEK (EN14387) respirator filter is recommended.[2]

Spills and Accidental Release
Q5: What is the correct procedure for cleaning up a small spill of Diethoxyacetonitrile?

A5: For a small spill, first ensure adequate ventilation and remove all sources of ignition. Cover

drains to prevent the chemical from entering them. Absorb the spill with a non-combustible,

inert material such as sand or diatomaceous earth, and collect it into a suitable container for

disposal.[7] Use non-sparking tools during cleanup.

Q6: What should I do in the event of a large spill?

A6: In case of a large spill, evacuate all non-essential personnel from the area. If it is safe to do

so, try to contain the spill.[7] Emergency responders should wear self-contained breathing

apparatus and full protective clothing.

Incompatibilities
Q7: What substances are incompatible with Diethoxyacetonitrile?

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.benchchem.com/product/b056917?utm_src=pdf-body
https://www.sigmaaldrich.com/TW/zh/product/aldrich/370460
https://www.echemi.com/sds/2-ethoxyacetonitrile-pd180914137079.html
https://www.sigmaaldrich.com/JP/ja/product/aldrich/370460
https://www.echemi.com/sds/2-ethoxyacetonitrile-pd180914137079.html
https://www.benchchem.com/pdf/Technical_Guide_to_the_Safe_Handling_of_2_4_Chlorophenoxy_acetonitrile.pdf
https://www.sigmaaldrich.com/TW/zh/product/aldrich/370460
https://www.benchchem.com/product/b056917?utm_src=pdf-body
https://www.benchchem.com/pdf/Safeguarding_Your_Laboratory_Proper_Disposal_of_Acetonitrile_d3.pdf
https://www.benchchem.com/pdf/Safeguarding_Your_Laboratory_Proper_Disposal_of_Acetonitrile_d3.pdf
https://www.benchchem.com/product/b056917?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b056917?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A7: Avoid contact with strong oxidizing agents, strong acids, strong bases, and strong reducing

agents.[6][8]

Experimental Protocols: Safe Handling Workflow
The following protocol outlines the standard operating procedures for the safe handling of

Diethoxyacetonitrile in a laboratory setting. Adherence to these steps is crucial to minimize

risk.

Preparation:

Before starting any work, ensure you have read and understood the Safety Data Sheet

(SDS).

Work in a well-ventilated area, preferably a chemical fume hood.

Ensure that an eyewash station and safety shower are readily accessible.[6]

Don the appropriate personal protective equipment (PPE) as detailed in the FAQ section.

[2][5]

Handling and Use:

Ground and bond the container and receiving equipment to prevent static discharge.

Use only non-sparking tools.

Avoid contact with skin and eyes, and avoid inhaling any vapors.

Keep the container tightly closed when not in use.

Do not eat, drink, or smoke in the handling area.[6]

Waste Disposal:

Collect all waste containing Diethoxyacetonitrile in a designated, properly labeled

hazardous waste container.[7][9]
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The container should be kept tightly closed and stored in a cool, well-ventilated area away

from incompatible materials.[9]

Dispose of the waste through an approved waste disposal plant, following all local and

national regulations.[10]

Emergency Procedures:

Familiarize yourself with the first aid and firefighting measures before beginning your

experiment.

First Aid Measures
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Exposure Route First Aid Procedure Citations

Inhalation

Move the person to fresh air. If

breathing has stopped,

perform artificial respiration. If

breathing is difficult, administer

oxygen. Seek immediate

medical attention.

[10][11]

Skin Contact

Immediately remove all

contaminated clothing. Wash

the affected skin with plenty of

soap and water for at least 15

minutes. Seek medical

attention if irritation persists.

[10][11][12]

Eye Contact

Immediately flush the eyes

with large amounts of water for

at least 15 minutes,

occasionally lifting the upper

and lower eyelids. Remove

contact lenses if present and

easy to do. Seek immediate

medical attention.

[10][11]

Ingestion

Do NOT induce vomiting.

Rinse the mouth with water.

Never give anything by mouth

to an unconscious person.

Seek immediate medical

attention.

[10]

Firefighting Measures
Q: How should a fire involving Diethoxyacetonitrile be extinguished?

A: Use dry sand, dry chemical, or alcohol-resistant foam to extinguish the fire.[5] Do not use a

water jet, as it may spread the fire.[13]
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Q: What are the specific hazards during a fire?

A: Diethoxyacetonitrile is a combustible liquid. Its vapors are heavier than air and can travel

to a source of ignition and flash back. Hazardous combustion products may include carbon

oxides and nitrogen oxides (NOx).

Q: What protective equipment should firefighters wear?

A: Firefighters should wear a self-contained breathing apparatus and full protective clothing to

prevent contact with skin and eyes.

Visualized Workflow for Safe Handling
The following diagram illustrates the logical steps for safely handling Diethoxyacetonitrile.
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Safe Handling Workflow for Diethoxyacetonitrile
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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